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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)piperazine-d4

Cat. No.: B565388 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety, handling, and

toxicological properties of N-(2-Hydroxyethyl)piperazine-d4. The detailed safety and

toxicological data presented are based on the Material Safety Data Sheet (MSDS) of the non-

deuterated analogue, N-(2-Hydroxyethyl)piperazine (CAS: 103-76-4), as specific, in-depth

MSDS for the deuterated compound is not readily available. It is a standard scientific and

regulatory practice to consider the toxicological and physical properties of isotopically labeled

compounds, particularly those with deuterium, as equivalent to their non-labeled counterparts

for general safety and handling purposes.

Section 1: Chemical Identification
This section provides the fundamental identification details for N-(2-Hydroxyethyl)piperazine-
d4 and its non-deuterated analogue.
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Identifier
N-(2-
Hydroxyethyl)piperazine-
d4

N-(2-
Hydroxyethyl)piperazine

Synonyms 1-Piperazineethanol-d4 1-Piperazineethanol, HEP

CAS Number 1160357-16-3 (Free Base) 103-76-4[1][2]

Molecular Formula C₆H₁₀D₄N₂O C₆H₁₄N₂O[2][3]

Molecular Weight 134.22 g/mol (approx.) 130.19 g/mol [2][3]

Structure
Deuterium atoms on the ethyl

group
-

Section 2: Hazard Identification
N-(2-Hydroxyethyl)piperazine is classified as hazardous.[1] It is crucial to handle this

compound with appropriate caution in a laboratory or industrial setting.

GHS Classification:

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 1[1]

Signal Word: Danger[1]

Hazard Statements:

H315: Causes skin irritation.[4]

H318: Causes serious eye damage.[1]

Potential Health Effects:

Eye Contact: Causes serious eye damage and irritation.[1][4]

Skin Contact: Causes skin irritation.[1][4]
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Inhalation: May cause respiratory tract irritation.[4]

Ingestion: May cause gastrointestinal irritation with symptoms like nausea, vomiting, and

diarrhea.[4]

Section 3: Physical and Chemical Properties
The following tables summarize the key physical and chemical data for N-(2-

Hydroxyethyl)piperazine. This data is essential for safe handling, storage, and experimental

design.

Table 3.1: General Physical Properties

Property Value Source(s)

Appearance
Clear, colorless to pale yellow,

viscous liquid
[1][2][3]

Odor Odorless [1][5]

pH
>11 (100g/l aqueous solution

at 20°C)
[1][5]

Density 1.061 g/mL at 25°C [2]

Solubility

Miscible in water. Soluble in

ethanol, acetone, ether, and

benzene. Slightly soluble in

chloroform and methanol.

[2][3]

Table 3.2: Thermal and Flammability Properties
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Property Value Source(s)

Melting Point -38.5 °C / -37.3 °F [1][2]

Boiling Point
245 - 246 °C / 473 - 474.8 °F

@ 760 mmHg
[1][2]

Flash Point 135 °C / 275 °F [1][3][4]

Autoignition Temperature 280 °C / 536 °F [4]

Explosive Limits (Lower) 1.4 % (V) [2][4]

Explosive Limits (Upper) 8.9 % (V) [2][4]

Table 3.3: Other Properties

Property Value Source(s)

Vapor Pressure
0.0322 mmHg at 25°C; 3 mbar

@ 50°C
[2][5]

Vapor Density 4.5 [5]

Refractive Index n20/D 1.506 [2]

Section 4: Toxicological Information and
Experimental Protocols
Toxicological data indicates that N-(2-Hydroxyethyl)piperazine is an irritant. The primary

hazards are skin irritation and serious eye damage.[1][4] The toxicological properties have not

been fully investigated.

Acute Toxicity Data
Open Irritation Test (Skin, Rabbit): Irritant effects observed.[6]

Standard Draize Test (Eye, Rabbit): Causes serious eye damage.[6]
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Experimental Protocols
The toxicological classifications are typically determined using standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

OECD 404: Acute Dermal Irritation/Corrosion This test provides information on health hazards

likely to arise from a single, short-term dermal exposure to a substance.[7][2]

Principle: The test substance is applied in a single dose (typically 0.5 mL of liquid or 0.5 g of

solid) to a small area of skin (approx. 6 cm²) on an albino rabbit.[7] Untreated skin serves as

a control.

Procedure: The substance is held in contact with the skin for a 4-hour exposure period.[7]

After exposure, the residual substance is removed.

Observation: Animals are observed for signs of erythema (redness) and edema (swelling) for

up to 14 days.[7] Skin reactions are scored at specified intervals (e.g., 60 minutes, 24, 48,

and 72 hours) to evaluate the severity and reversibility of the effects.[5][8]

Outcome: The scores determine if the substance is classified as a skin irritant.

OECD 405: Acute Eye Irritation/Corrosion This test is used to assess the potential of a

substance to cause acute eye irritation or corrosion.[4]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an albino rabbit.[1][4] The other eye remains untreated and serves as a control.

Procedure: The test is conducted sequentially, starting with one animal. If a corrosive effect

is not observed, the response is confirmed using up to two additional animals.[1][4]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[1][9] Ocular

responses, including corneal opacity, iritis, and conjunctival redness and swelling

(chemosis), are scored.[4] The observation period can extend up to 21 days to assess

reversibility.[4]
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Outcome: The scores, severity of lesions, and their reversibility determine the hazard

classification. The use of topical anesthetics and systemic analgesics is recommended to

minimize animal distress.[1][10]

Section 5: Safe Handling, Storage, and Personal
Protection
Adherence to proper safety protocols is mandatory when working with this chemical.

Handling
Wash hands and any exposed skin thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[4]

Avoid ingestion and inhalation.[4]

Use only in a well-ventilated area.[4]

Remove and wash contaminated clothing before reuse.[4]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Store in a designated corrosives area.[1]

Store away from incompatible substances.[4]

Incompatible Materials: Acids, strong oxidizing agents, metals, copper.[1]

Personal Protective Equipment (PPE)
Engineering Controls: Ensure adequate ventilation. Eyewash stations and safety showers

must be close to the workstation.[1]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(conforming to OSHA 29 CFR 1910.133 or European Standard EN166).[1][4]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][4]

Section 6: First Aid and Emergency Response
Workflow
Immediate and appropriate first aid is critical in the event of exposure.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[4]

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[4]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water, dry chemical, chemical foam, or alcohol-resistant

foam.[4]

Specific Hazards: Thermal decomposition can generate irritating and highly toxic gases,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH approved, and full protective gear.[1][4]

Accidental Release Measures
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Use proper personal protective equipment as indicated in Section 5.[4]

Provide ventilation.

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable,

closed container for disposal.[1][4]

Workflow for Emergency Response

Exposure Event Occurs

Assess Exposure Type
(Eye, Skin, Inhalation, Ingestion)

Eye Contact

Eye

Skin Contact

Skin

Inhalation

Inhalation

Ingestion

Ingestion

Immediately flush eyes with water
for at least 15 minutes.

Flush skin with soap and water
for at least 15 minutes.

Remove contaminated clothing.

Move to fresh air.
Provide oxygen or artificial

respiration if needed.

Rinse mouth with water.
Give 2-4 cups of water or milk

if conscious. Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid decision workflow following exposure to N-(2-Hydroxyethyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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